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Compound of Interest

Compound Name: 1-Phenylguanidine carbonate

Cat. No.: B082822

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for 1-Phenylguanidine carbonate, including operational and

disposal plans.
Hazard Identification and Personal Protective Equipment (PPE)

1-Phenylguanidine carbonate is classified with several hazards that necessitate careful
handling and the use of appropriate personal protective equipment.[1] According to the Global
Harmonized System (GHS), it is categorized as Acute Toxicity (Oral) Category 4, Skin
Corrosion/Irritation Category 2, and Eye Damage/Irritation Category 2.[1] Some classifications
also indicate it may cause an allergic skin reaction and serious eye damage.[2] Therefore, strict
adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment for 1-Phenylguanidine Carbonate
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Protection Type Recommended PPE

Specification

) Safety glasses with side-
Eye/Face Protection )
shields or goggles

Must meet ANSI Z.87.1 1989
standard. A face shield may be
required for large quantities or
when there is a risk of

splashing.[3]

Chemical-resistant gloves
Skin Protection (e.g., disposable nitrile) and a

lab coat

Gloves should be inspected
before use and changed
immediately upon contact with
the chemical.[3] A Nomex®
laboratory coat with cotton
clothing underneath is

recommended.[3]

Respiratory Protection N95 dust mask or a respirator

Required when engineering
controls are insufficient to
maintain exposure below
permissible limits, especially in
poorly ventilated areas or

when handling fine powders.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Phenylguanidine carbonate minimizes the risk of

exposure and ensures the integrity of the experiment.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

e Ensure an emergency eyewash station and safety shower are readily accessible.[4]

o Clear the workspace of any incompatible materials, such as strong oxidizers, acids, and

bases.[1]

2. Donning Personal Protective Equipment (PPE):
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e Follow the PPE recommendations outlined in Table 1.

e Ensure all PPE is correctly sized and in good condition.

3. Weighing and Dispensing:

o Handle the solid material carefully to avoid generating dust.

» Use non-sparking tools for scooping and transferring the compound.[1]

o Keep containers tightly closed when not in use.[1]

4. Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling.[5]
e Clean and decontaminate the work area and any equipment used.

o Properly doff and dispose of single-use PPE.

Experimental Workflow for Handling 1-Phenylguanidine Carbonate
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1. Preparation

Prepare well-ventilated workspace

y

Verify safety equipment (eyewash, shower)

l

Don appropriate PPE (gloves, goggles, lab coat, mask)

2. Ha£dling

Weigh 1-Phenylguanidine carbonate carefully

l

Transfer to reaction vessel

3. Post-Handl&g & Disposal

Clean and decontaminate workspace

:

Dispose of waste in designated hazardous waste container

:

Doff and dispose of PPE
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Caption: A workflow diagram illustrating the key steps for safely handling 1-Phenylguanidine
carbonate.

Disposal Plan

Proper disposal of 1-Phenylguanidine carbonate and its containers is crucial to prevent
environmental contamination and comply with regulations.

Table 2: Disposal Guidelines for 1-Phenylguanidine Carbonate

Waste Type Disposal Method Regulatory Compliance

Dispose of as hazardous

chemical waste.[1] Incineration  Follow all local, regional, and
Unused Product and . ) ] )
) ) or landfill at a permitted waste national regulations for
Contaminated Materials o )
management facility is hazardous waste disposal.[1]

recommended.[1]

Triple rinse the container.[1]

Puncture or crush the Adhere to institutional and
Empty Containers container to prevent reuse local guidelines for chemical
before disposal in a licensed container disposal.

landfill or recycling facility.[1]

Emergency Procedures
In the event of an accidental release or exposure, immediate action is necessary.

o Spill: Evacuate the area and prevent dust formation.[1] Use non-sparking tools to sweep up
the material and collect it in a tightly sealed container for disposal.[1] Ventilate the area and
wash the spill site with soap and water.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[4]

 Inhalation: Move the individual to fresh air. If symptoms persist, seek medical attention.[4]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b082822?utm_src=pdf-body
https://www.benchchem.com/product/b082822?utm_src=pdf-body
https://www.benchchem.com/product/b082822?utm_src=pdf-body
https://www.benchchem.com/product/b082822?utm_src=pdf-body
https://www.ccount-chem.com/knowledge/information/phenyl-guanidine-carbonate-msds.html
https://www.ccount-chem.com/knowledge/information/phenyl-guanidine-carbonate-msds.html
https://www.ccount-chem.com/knowledge/information/phenyl-guanidine-carbonate-msds.html
https://www.ccount-chem.com/knowledge/information/phenyl-guanidine-carbonate-msds.html
https://www.ccount-chem.com/knowledge/information/phenyl-guanidine-carbonate-msds.html
https://www.ccount-chem.com/knowledge/information/phenyl-guanidine-carbonate-msds.html
https://www.ccount-chem.com/knowledge/information/phenyl-guanidine-carbonate-msds.html
https://www.ccount-chem.com/knowledge/information/phenyl-guanidine-carbonate-msds.html
https://labchem-wako.fujifilm.com/sds/W01W0232-2276JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0232-2276JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0232-2276JGHEEN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Ingestion: Rinse mouth and call a physician or poison control center immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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